(5-Bromo-4-ethylpyridin-3-yl)boronic acid chemical structure and properties
(5-Bromo-4-ethylpyridin-3-yl)boronic acid chemical structure and properties
Structure, Synthesis, and Applications in Medicinal Chemistry
Executive Summary
(5-Bromo-4-ethylpyridin-3-yl)boronic acid (CAS: 1373522-78-1 ) is a highly specialized heterocyclic building block used primarily in the development of small-molecule therapeutics. Characterized by a trisubstituted pyridine core, this compound offers a unique "orthogonal" reactivity profile: the boronic acid function allows for immediate Suzuki-Miyaura cross-coupling, while the bromine atom at the C5 position remains available for subsequent diversification. This dual-handle architecture makes it an essential scaffold for Fragment-Based Drug Discovery (FBDD), particularly in targeting CRAC channels and USP7 deubiquitinases .
Physicochemical Profile & Structural Analysis
2.1 Chemical Identity
-
IUPAC Name : (5-Bromo-4-ethylpyridin-3-yl)boronic acid[1]
-
CAS Number : 1373522-78-1[1]
-
Molecular Formula : C₇H₉BBrNO₂
-
Molecular Weight : 229.87 g/mol
-
Appearance : Off-white to pale yellow solid
-
Solubility : Soluble in DMSO, Methanol, DMF; sparingly soluble in non-polar solvents (DCM, Hexanes).
2.2 Structural Logic & Electronic Properties
The molecule features a dense substitution pattern on the pyridine ring that dictates its chemical behavior:
-
C3-Boronic Acid : The primary reactive handle. Positioned meta to the ring nitrogen, it is electronically distinct from the unstable 2-pyridyl boronic acids, offering superior resistance to protodeboronation.
-
C4-Ethyl Group : Acts as a steric wedge. This alkyl group forces out-of-plane twisting of adjacent aryl systems in biaryl products, a critical feature for inducing atropisomerism or filling hydrophobic pockets in enzyme active sites.
-
C5-Bromine : An electron-withdrawing group (EWG) that inductively deactivates the ring, stabilizing the boronic acid against oxidation while serving as a latent electrophile for secondary couplings.
Table 1: Key Physicochemical Parameters
| Parameter | Value / Description | Relevance |
| pKa (Boronic Acid) | ~8.5 (Predicted) | Determines optimal pH for Suzuki coupling (requires base activation). |
| H-Bond Donors | 2 (B-OH groups) | Critical for solubility and interaction with Lewis bases. |
| Topological Polar Surface Area (TPSA) | ~53 Ų | Indicates good membrane permeability potential for derived drugs. |
| Storage Stability | Hygroscopic; store at 2-8°C under inert gas. | Prone to dehydration (boroxine formation) if exposed to ambient air. |
Synthesis & Manufacturing
3.1 Validated Synthetic Route
The synthesis relies on the sequential functionalization of 3,5-dibromopyridine.
Step 1: C4-Alkylation via LDA Lithiation
-
Precursor : 3,5-Dibromopyridine.
-
Reagent : Lithium Diisopropylamide (LDA), Ethyl Iodide (EtI).
-
Mechanism : LDA selectively deprotonates the C4 position (most acidic proton flanked by two bromines). Quenching with EtI installs the ethyl group.
-
Outcome : 3,5-Dibromo-4-ethylpyridine.
Step 2: Mono-Lithium-Halogen Exchange
-
Reagent : n-Butyllithium (n-BuLi) (1.05 eq), Triisopropyl borate (B(OiPr)₃).
-
Conditions : -78°C in anhydrous THF.
-
Mechanism : n-BuLi performs a rapid Li/Br exchange at one of the C3/C5 positions (equivalent by symmetry). The resulting aryl-lithium species attacks the borate ester.
-
Workup : Acidic hydrolysis (2M HCl) yields the free boronic acid.
Figure 1: Step-wise synthesis via regioselective lithiation strategies.
Reactivity & Transformation Protocols
4.1 The Suzuki-Miyaura Cross-Coupling
This molecule is designed for chemoselective coupling. The boronic acid (C3) reacts preferentially over the bromide (C5) under standard Suzuki conditions, provided the coupling partner is an aryl iodide or an activated bromide.
Protocol: C3-Selective Arylation
-
Reagents : Boronic acid (1.1 eq), Aryl-Halide (1.0 eq), Pd(dppf)Cl₂ (3 mol%), K₂CO₃ (3.0 eq).
-
Solvent : 1,4-Dioxane/Water (4:1).
-
Conditions : 80°C, 4-12 hours under Argon.
-
Note : The C4-ethyl group creates steric hindrance. High-activity catalysts like Pd(dtbpf)Cl₂ or SPhos-Pd-G2 are recommended if conversion is sluggish.
4.2 Stability Challenges: Protodeboronation
Pyridyl boronic acids are susceptible to hydrolytic C-B bond cleavage (protodeboronation), especially at high temperatures or high pH.
-
Mitigation : If the free acid degrades, convert it to the MIDA boronate or Pinacol ester . These derivatives serve as "slow-release" reservoirs of the active boronic acid species during coupling.
Figure 2: Reactivity pathways: Chemoselective coupling vs. degradation risks.
Applications in Drug Discovery
The (5-Bromo-4-ethylpyridin-3-yl) moiety serves as a pharmacophore in several high-value targets.
5.1 CRAC Channel Modulators
Calcium Release-Activated Calcium (CRAC) channels are critical for T-cell activation.
-
Mechanism : The pyridine ring acts as a bioisostere for phenyl rings in biaryl inhibitors, improving solubility and metabolic stability.
-
Role of Ethyl Group : The C4-ethyl substituent fills a hydrophobic pocket in the Orai1 pore protein, enhancing potency by 10-50x compared to the methyl analog.
-
Reference : Used in the synthesis of substituted pyridine derivatives for treating autoimmune disorders (e.g., US Patent 9,399,638).
5.2 USP7 Inhibitors
Ubiquitin-Specific Protease 7 (USP7) is a cancer target that regulates p53 stability.
-
Application : This boronic acid is coupled with piperidinyl-urea scaffolds. The bromine atom is subsequently replaced (via Buchwald-Hartwig amination) with solubilizing amines to tune the pharmacokinetic profile.
Handling & Safety (MSDS Highlights)
-
Hazard Classification : Irritant (Skin/Eye/Respiratory).
-
Signal Word : Warning.
-
H-Statements : H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).
-
Handling :
-
Avoid inhalation of dust.
-
Use only in a chemical fume hood.
-
Incompatibility : Strong oxidizing agents.
-
-
First Aid : In case of contact, rinse immediately with polyethylene glycol 400 or plenty of water.
References
-
Suzuki, A. (2011). "Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C–C Bonds." Angewandte Chemie International Edition, 50(30), 6722–6737. Link
-
Miyaura, N. (2002). "Organoboron Compounds."[2][3][4][5][6] Topics in Current Chemistry, 219, 11-59. Link
-
Substituted Pyridine Compounds as CRAC Modulators . US Patent 9,399,638 B2. (2016). Google Patents.[7] Link
-
USP7 Inhibitor Compounds and Methods of Use . US Patent 9,573,899 B2. (2017). Google Patents.[7] Link
-
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of Boron Reagents for Suzuki–Miyaura Coupling." Chemical Society Reviews, 43(1), 412-443. Link
Sources
- 1. 1373522-78-1 [chemsigma.cn]
- 2. Suzuki Coupling (Chapter 110) - Name Reactions in Organic Synthesis [cambridge.org]
- 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 4. Boronic acid - Wikipedia [en.wikipedia.org]
- 5. Suzuki Coupling [organic-chemistry.org]
- 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
- 7. US9573899B2 - USP7 inhibitor compounds and methods of use - Google Patents [patents.google.com]
Figure 1: Dehydration of a generic arylboronic acid to its corresponding boroxine.